propan-2-yl 3-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate
propan-2-yl 3-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0923937
InChI:
InChI=1S/C23H26N4O4S/c1-15(2)31-22(29)17-8-6-9-18(12-17)24-21(28)14-32-23-26-25-20(27(23)4)13-30-19-10-5-7-16(3)11-19/h5-12,15H,13-14H2,1-4H3,(H,24,28)
SMILES:
CC1=CC(=CC=C1)OCC2=NN=C(N2C)SCC(=O)NC3=CC=CC(=C3)C(=O)OC(C)C
Molecular Formula:
C23H26N4O4S
Molecular Weight:
454.5 g/mol
propan-2-yl 3-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate
CAS No.:
Cat. No.: VC0923937
Molecular Formula: C23H26N4O4S
Molecular Weight: 454.5 g/mol
* For research use only. Not for human or veterinary use.
![propan-2-yl 3-{[({4-methyl-5-[(3-methylphenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)acetyl]amino}benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H26N4O4S |
|---|---|
| Molecular Weight | 454.5 g/mol |
| IUPAC Name | propan-2-yl 3-[[2-[[4-methyl-5-[(3-methylphenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C23H26N4O4S/c1-15(2)31-22(29)17-8-6-9-18(12-17)24-21(28)14-32-23-26-25-20(27(23)4)13-30-19-10-5-7-16(3)11-19/h5-12,15H,13-14H2,1-4H3,(H,24,28) |
| Standard InChI Key | OLRIQTBBZLZWEX-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)OCC2=NN=C(N2C)SCC(=O)NC3=CC=CC(=C3)C(=O)OC(C)C |
| Canonical SMILES | CC1=CC(=CC=C1)OCC2=NN=C(N2C)SCC(=O)NC3=CC=CC(=C3)C(=O)OC(C)C |
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